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Compound of Interest

Compound Name: Vsppltlgqlls

Cat. No.: B10857567 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling the peptide Vsppltlgqlls (also known

as P3). It includes operational procedures for safe handling and disposal, personal protective

equipment recommendations, and an overview of its biological context.

Substance Identification and Hazard Classification
Vsppltlgqlls is a peptide identified by CAS Number 1206896-24-3 and has the molecular

formula C56H97N13O17.[1] According to the available Safety Data Sheet (SDS), Vsppltlgqlls
is not classified as a hazardous substance or mixture.[1] However, it is intended for laboratory

research use only by experienced personnel and has not been fully validated for medical

applications.[1] Standard laboratory precautions should be observed at all times.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Vsppltlgqlls to

minimize exposure, in accordance with standard laboratory safety practices.[1]
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.[1]

Protects eyes from accidental

splashes of solutions

containing the peptide.

Hand Protection
Protective gloves (e.g., nitrile).

[1]
Prevents direct skin contact.

Body Protection
Impervious clothing (e.g.,

laboratory coat).[1]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated.[1]

Recommended as a

precautionary measure when

handling the solid form to

avoid inhalation.[1]

Safe Handling and Storage Protocol
Adherence to the following procedures is crucial for maintaining a safe laboratory environment.

Handling:

Ventilation: Use only in areas with appropriate exhaust ventilation.[1]

Avoid Contact: Take measures to avoid contact with eyes and skin, and prevent inhalation of

dust or aerosols.[1]

Safe Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Accidental Exposure and First Aid Measures
In the event of accidental exposure, follow these immediate first aid procedures.[1]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Seek prompt medical

attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill and Disposal Plan
Spill Containment:

Evacuate: Evacuate personnel to a safe area.[1]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the product away from

drains and water courses.[1]

Absorb: For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders).[1]

Clean: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal:

Dispose of the substance and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[1]
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Biological Activity and Experimental Context
Vsppltlgqlls is a peptide inhibitor of the Fibroblast Growth Factor Receptor 3 (FGFR3).[2][3][4]

[5][6][7][8][9] It exhibits high binding specificity to the extracellular domain of FGFR3, which in

turn inhibits the receptor's tyrosine kinase activity and its downstream signaling pathways, such

as the extracellular signal-regulated kinase/mitogen-activated protein kinase (ERK/MAPK)

pathway.[2][4][5][6][7][8][9] This inhibitory action has been shown to promote the proliferation

and chondrogenic differentiation of cultured ATDC5 chondrogenic cells.[2][4][5][6][7][8][9]

Experimental Concentrations
The following table summarizes concentrations of Vsppltlgqlls cited in research applications.

Application Model System Concentration / Dosage

In Vitro Studies ATDC5 Cells 0–50 µmol/L[10]

In Vivo Studies TDII Mouse Model 100 µg·kg⁻¹·d⁻¹[10]

Generalized Experimental Protocol for In Vitro Handling
This protocol outlines the basic steps for preparing and using Vsppltlgqlls solutions for cell

culture experiments.

Reconstitution: Aseptically reconstitute the lyophilized Vsppltlgqlls peptide in a sterile,

appropriate solvent (e.g., sterile water, PBS, or DMSO) to create a stock solution. Refer to

the product-specific datasheet for optimal solvent recommendations.

Dilution: Based on the desired final concentration for your experiment (e.g., 0-50 µmol/L),

perform serial dilutions of the stock solution using sterile cell culture medium.[10]

Application: Add the diluted peptide solution to your cell cultures. Ensure even distribution by

gently swirling the culture vessel.

Incubation: Incubate the treated cells under standard conditions (e.g., 37°C, 5% CO₂) for the

duration of the experiment.
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Post-Treatment: Following incubation, process the cells for downstream analysis (e.g.,

proliferation assays, differentiation markers).

Decontamination: Decontaminate all liquid waste and disposable materials (e.g., pipette tips,

culture plates) before disposal according to institutional guidelines.

Vsppltlgqlls Mechanism of Action
The following diagram illustrates the inhibitory effect of Vsppltlgqlls on the FGFR3 signaling

pathway.
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Caption: Inhibition of the FGFR3 signaling pathway by the peptide Vsppltlgqlls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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